Cas no 1958106-05-2 (1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE)

1-Ethyl-4-(2-phenylhydrazono)piperidine is a hydrazone derivative of piperidine, characterized by its unique structural configuration featuring an ethyl group at the 1-position and a phenylhydrazone moiety at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the preparation of biologically active molecules. Its hydrazone functionality offers reactivity for further derivatization, while the piperidine core provides a stable heterocyclic framework. The compound may exhibit applications in the development of ligands or pharmacophores, particularly in studies involving enzyme inhibition or receptor modulation. Proper handling and storage are recommended due to its sensitivity to light and moisture.
1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE structure
1958106-05-2 structure
Product Name:1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE
CAS No:1958106-05-2
MF:C13H19N3
MW:217.310062646866
CID:5153346
Update Time:2026-03-03

1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

    • 1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE
    • Inchi: 1S/C13H19N3/c1-2-16-10-8-13(9-11-16)15-14-12-6-4-3-5-7-12/h3-7,14H,2,8-11H2,1H3
    • InChI Key: APGIYXKNPJGOEM-UHFFFAOYSA-N
    • SMILES: N1(CC)CC/C(=N\NC2=CC=CC=C2)/CC1

1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM513990-1g
1-Ethyl-4-(2-phenylhydrazono)piperidine
1958106-05-2 97%
1g
$100 2023-03-10
Chemenu
CM513990-5g
1-Ethyl-4-(2-phenylhydrazono)piperidine
1958106-05-2 97%
5g
$269 2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD635374-1g
1-Ethyl-4-(2-phenylhydrazono)piperidine
1958106-05-2 97%
1g
¥630.0 2023-03-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD635374-5g
1-Ethyl-4-(2-phenylhydrazono)piperidine
1958106-05-2 97%
5g
¥1869.0 2023-03-12
Crysdot LLC
CD11171277-5g
1-Ethyl-4-(2-phenylhydrazono)piperidine
1958106-05-2 97%
5g
$360 2024-07-18
Crysdot LLC
CD11171277-10g
1-Ethyl-4-(2-phenylhydrazono)piperidine
1958106-05-2 97%
10g
$541 2024-07-18

Additional information on 1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE

Introduction to 1-ethyl-4-(2-phenylhydrazono)piperidine (CAS No. 1958106-05-2)

1-ethyl-4-(2-phenylhydrazono)piperidine, identified by its Chemical Abstracts Service (CAS) number 1958106-05-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The compound belongs to the piperidine class, a structural motif widely recognized for its presence in numerous bioactive molecules, and it incorporates a hydrazono functional group, which is often associated with pharmacological activity.

The molecular structure of 1-ethyl-4-(2-phenylhydrazono)piperidine consists of a piperidine ring substituted at the 4-position with a hydrazono group linked to a phenyl ring at the 2-position. This unique arrangement of functional groups suggests potential interactions with biological targets, making it a promising candidate for further investigation. The compound’s solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications, and these properties are being actively studied in contemporary research.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the versatility of piperidine derivatives. The hydrazono moiety in 1-ethyl-4-(2-phenylhydrazono)piperidine has been explored for its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets such as enzymes and receptors. This characteristic has made the compound a valuable scaffold for designing molecules with specific pharmacological effects.

One of the most compelling aspects of 1-ethyl-4-(2-phenylhydrazono)piperidine is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, inflammatory conditions, and metabolic diseases. The hydrazono group, in particular, has been implicated in the development of drugs that modulate enzyme activity or interfere with signaling pathways involved in disease progression.

The synthesis of 1-ethyl-4-(2-phenylhydrazono)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for both laboratory studies and potential clinical trials. The efficiency of these synthetic routes is a key consideration in drug development, as it impacts cost-effectiveness and scalability.

From a computational chemistry perspective, 1-ethyl-4-(2-phenylhydrazono)piperidine has been subjected to molecular modeling studies to predict its binding affinity and interactions with biological targets. These simulations provide valuable insights into the compound’s pharmacophore and help guide the design of derivatives with enhanced potency or selectivity. The integration of computational techniques with experimental approaches has accelerated the discovery process in medicinal chemistry.

The pharmacokinetic behavior of 1-ethyl-4-(2-phenylhydrazono)piperidine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its feasibility as a drug candidate. Preclinical studies have begun to explore these aspects, providing preliminary data on its bioavailability and clearance rates. These findings are essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 1-ethyl-4-(2-phenylhydrazono)piperidine (CAS No. 1958106-05-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with emerging data on its biological activity and synthetic accessibility, position it as a promising candidate for further development. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like 1-ethyl-4-(2-phenylhydrazono)piperidine are likely to play an increasingly important role in addressing complex medical challenges.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen